N'-[2-(2,5-dioxo-1-pyrrolidinyl)-1-methylethylidene]-3,5-dinitrobenzohydrazide

• IUPAC Name: N-[(E)-1-(2,5-dioxopyrrolidin-1-yl)propan-2-ylideneamino]-3,5-dinitrobenzamide
• InChI: InChI=1S/C14H13N5O7/c1-8(7-17-12(20)2-3-13(17)21)15-16-14(22)9-4-10(18(23)24)6-11(5-9)19(25)26/h4-6H,2-3,7H2,1H3,(H,16,22)/b15-8+
• InChI Key: VPCAFHFJPNUJIE-OVCLIPMQSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])CN2C(=O)CCC2=O
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])/CN2C(=O)CCC2=O
• Molecular Formula: C14H13N5O7
• Molecular Weight: 363.28 g/mol

Description

N'-[2-(2,5-dioxo-1-pyrrolidinyl)-1-methylethylidene]-3,5-dinitrobenzohydrazide, commonly known as DNP, is a chemical compound that has been extensively studied for its scientific research applications. DNP is a yellow crystalline powder that is highly soluble in organic solvents and is commonly used as a reagent in organic chemistry.

Mechanism of Action

DNP acts as a potent uncoupler of oxidative phosphorylation in mitochondria, disrupting the electron transport chain and causing a rapid increase in cellular respiration. This leads to a significant increase in metabolic rate and energy expenditure, making DNP a potential therapeutic agent for the treatment of obesity and metabolic disorders.
Biochemical and Physiological Effects:
DNP has been shown to increase metabolic rate and energy expenditure in a variety of animal models, leading to weight loss and improvements in glucose and lipid metabolism. However, DNP can also cause significant toxicity, including hyperthermia, tachycardia, and even death in some cases.

Advantages and Limitations for Lab Experiments

DNP is a highly versatile reagent that can be used in a variety of laboratory experiments. However, its toxicity and potential for causing harm to living organisms must be carefully considered when designing experiments.

Future Directions

There are several potential future directions for research on DNP. One area of interest is the development of safer and more effective uncouplers of oxidative phosphorylation for the treatment of metabolic disorders. Additionally, further research is needed to fully understand the mechanisms underlying the toxicity of DNP and to develop strategies for mitigating its harmful effects. Finally, DNP may have potential applications in the development of new diagnostic and therapeutic agents for a variety of diseases.

Synthesis Methods

DNP can be synthesized by the reaction of 2,4-dinitrophenylhydrazine and methyl isobutyrate in the presence of a catalyst. The resulting product is then purified by recrystallization to obtain pure DNP.

Scientific Research Applications

DNP has been used in scientific research for a variety of purposes, including as a fluorescent probe for the detection of reactive oxygen species, as a photosensitizer for photodynamic therapy, and as a reagent for the detection of nitric oxide.